Cas no 1364837-16-0 (2-(dimethylamino)-5-fluoro-4-(1-piperazinyl)-Benzonitrile)

• Product Name: 2-(dimethylamino)-5-fluoro-4-(1-piperazinyl)-Benzonitrile
• CAS No: 1364837-16-0
• MF: C₁₃H₁₇FN₄
• MW: 248.299285650253
• CID: 1105318
• PubChem ID: 67585835
• Update Time: 2025-04-20

2-(dimethylamino)-5-fluoro-4-(1-piperazinyl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-5-fluoro-4-(1-piperazinyl)-Benzonitrile
• 2-(dimethylamino)-5-fluoro-4-(1-piperazinyl)Benzonitrile
• DA-27720
• SCHEMBL8437165
• 1364837-16-0

• Inchi： 1S/C13H17FN4/c1-17(2)12-8-13(11(14)7-10(12)9-15)18-5-3-16-4-6-18/h7-8,16H,3-6H2,1-2H3
• InChI Key： AYDDYHGFNQPHCJ-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C=C1N1CCNCC1)N(C)C

Computed Properties

• Exact Mass: 248.14372472g/mol
• Monoisotopic Mass: 248.14372472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.3Ų